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Compound of Interest

Compound Name: 4-lodobenzaldehyde

Cat. No.: B108471

Essential Safety and Handling Guide for 4-
lodobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 4-lodobenzaldehyde (CAS No. 15164-44-0). Adherence to these guidelines is
essential to ensure personal safety and minimize environmental contamination.

I. Hazard Identification and Personal Protective
Equipment (PPE)

4-lodobenzaldehyde is classified as a hazardous substance that can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment

Specification

Purpose

Respiratory

Disposable N95 or

higher respirator

NIOSH-approved

To prevent inhalation
of dust and fine

particles.[4]

To prevent skin

contact. Gloves

Hand Nitrile gloves Double-gloved should be changed
immediately if
contaminated.[4]
To protect eyes and

Safety goggles or a ) face from splashes
Eye/Face ) ANSI Z87.1 compliant ) )
face shield and airborne particles.
[41[5]
) To protect skin and
Disposable lab coat or .
Body clothing from
coveralls I
contamination.[1][5]
] ) To protect feet from
Foot Closed-toe shoes Chemical-resistant

spills.[4]

Il. Quantitative Data Summary

A summary of the key quantitative data for 4-lodobenzaldehyde is provided below for easy

reference.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C7H5IO [11[2]
Molecular Weight 232.02 g/mol [2]
Melting Point 78-82 °C

Storage Temperature 2-8°C
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lll. Operational Plan: Step-by-Step Handling
Protocol

A strict operational plan is crucial for ensuring safety and preventing contamination when
handling 4-lodobenzaldehyde.

A. Engineering Controls:

» Ventilation: All handling of solid 4-lodobenzaldehyde should be conducted within a certified
chemical fume hood or a powder containment hood to minimize inhalation exposure.[4][5]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[5][6]

B. Handling Procedure:
e Preparation:
o Don all required PPE as outlined in Table 1 before entering the designated handling area.

o Prepare the work area within the chemical fume hood by lining it with absorbent,
disposable bench paper.[4]

o Assemble all necessary equipment, such as spatulas, weighing paper, vials, and solvents.

[4]
e Weighing and Transfer:

o Use an analytical balance inside the fume hood or a balance with a draft shield to weigh

the compound.

o Carefully transfer the desired amount of 4-lodobenzaldehyde using a clean spatula,
avoiding the creation of dust.[1][4]

o Immediately close the primary container after dispensing.[1][4]

 Dissolving:
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o Place the weighed compound into a suitable vessel.

o Slowly add the desired solvent to avoid splashing.[4]

e Post-Handling:

o Wipe down the work surface and any equipment with an appropriate solvent (e.g., 70%
ethanol) to decontaminate the area.[4]

o Dispose of all contaminated disposable materials as hazardous waste.[4][5]

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then face
shield/goggles, then lab coat).[4]

IV. Emergency Procedures
A. First Aid Measures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[5] If present, remove contact lenses after the initial
rinsing.[1]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it
before reuse.[1][5]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

 Ingestion: Do NOT induce vomiting. Get medical attention.[5]
B. Spill Response Workflow:

In the event of a spill, follow the established workflow to ensure a safe and effective cleanup.
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Caption: Workflow for handling a chemical spill.
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V. Storage and Disposal

A. Storage:

Store in a cool, dry, and well-ventilated place.[1]
Keep containers tightly closed and protected from direct sunlight and physical damage.[1][5]
Store away from incompatible materials, such as strong oxidizing agents.[5]

The recommended storage temperature is between 2-8°C.

. Disposal:

Dispose of contents and containers in accordance with local, regional, and national
regulations.[1]

This material should be disposed of as hazardous waste.[5] Do not allow it to enter drains or
waterways.[1]

Collect all excess solid compounds in a clearly labeled, sealed container for hazardous
waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
2. 4-lodobenzaldehyde | C7H510 | CID 96657 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 4-lodobenzaldehyde 15164-44-0 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR61519_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61519_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17448MD&productDescription=4-IODOBENZALDEHYDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17448MD&productDescription=4-IODOBENZALDEHYDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61519_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17448MD&productDescription=4-IODOBENZALDEHYDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61519_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_benzylpiperidin_4_yl_4_iodobenzamide.pdf
https://www.benchchem.com/product/b108471?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR61519_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzaldehyde
https://www.tcichemicals.com/IN/en/p/I0612
https://www.tcichemicals.com/IN/en/p/I0612
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_benzylpiperidin_4_yl_4_iodobenzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17448MD&productDescription=4-IODOBENZALDEHYDE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
lodobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108471#personal-protective-equipment-for-handling-
4-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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